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Compound of Interest

Compound Name:
GADOLINIUM CARBONATE

DIHYDRATE

CAS No.: 62399-11-5

Cat. No.: B1507119 Get Quote

Gadolinium (Gd), a rare earth element with atomic number 64, possesses unique magnetic and

chemical properties that make it invaluable in several high-technology fields.[1] Its trivalent ion,

Gd³⁺, has seven unpaired electrons, rendering it highly paramagnetic, a property that is

foundational to its most prominent application in medicine: as a key component of contrast

agents for Magnetic Resonance Imaging (MRI).[2] These agents enhance image contrast,

allowing for clearer differentiation between healthy and pathological tissues.[2][3] Gadolinium
carbonate dihydrate (Gd₂(CO₃)₃·2H₂O) serves as a crucial, water-insoluble intermediate that

can be readily converted into other gadolinium compounds, most notably gadolinium oxide

(Gd₂O₃), or utilized as a precursor in the synthesis of complex chelated MRI contrast agents.[1]

[4][5]

This guide provides a comprehensive overview of the core physicochemical properties of

gadolinium carbonate dihydrate, offering researchers, scientists, and drug development

professionals a detailed understanding of its characteristics. The methodologies for its

characterization are presented with an emphasis on the causal reasoning behind experimental

choices, ensuring a robust and validated approach to its analysis.

Chemical and Physical Identity
Gadolinium carbonate dihydrate is a white crystalline powder.[6] Its fundamental properties

are essential for its handling, processing, and application in further synthetic work. The
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hydrated form is stable at room temperature, but as will be discussed, it is thermally sensitive.

[6]

Property Value Source(s)

Chemical Formula
C₃H₄Gd₂O₁₁

(Gd₂(CO₃)₃·2H₂O)
[7]

Molecular Weight 530.56 g/mol [7]

Anhydrous Mol. Wt. 494.53 g/mol [8][9]

CAS Number
62399-11-5 (dihydrate);

38245-36-2 (hydrate)
[7][8]

Appearance White to off-white solid/powder [5][6][8]

Solubility
Insoluble in water; soluble in

acids
[5][6][8]

Density ~4.7 g/cm³ [6]

Thermal Decomposition Behavior
Understanding the thermal stability and decomposition pathway of gadolinium carbonate
dihydrate is critical, particularly as it is often converted to gadolinium oxide via calcination.[1]

[5] The process involves distinct, sequential mass loss events corresponding to the release of

water and carbon dioxide. While the dihydrate is specified, extensive studies on the closely

related trihydrate provide a clear model for its decomposition. The process is endothermic and

proceeds through several intermediate phases before yielding the final oxide.

Decomposition Pathway
The thermal decomposition generally follows these steps, adapted from studies on the

trihydrate:

Dehydration: Gd₂(CO₃)₃·2H₂O → Gd₂(CO₃)₃ + 2H₂O(g)

Initial Carbonate Decomposition: Gd₂(CO₃)₃ → Gd₂O₂CO₃ + 2CO₂(g)
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Final Decomposition to Oxide: Gd₂O₂CO₃ → Gd₂O₃ + CO₂(g)

The intermediate oxycarbonate species (e.g., Gd₂O₂CO₃) are notably stable, particularly in a

carbon dioxide atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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